Cas no 54472-61-6 (2-(ethylamino)ethan-1-ol hydrochloride)

• Product Name: 2-(ethylamino)ethan-1-ol hydrochloride
• CAS No: 54472-61-6
• MF: C₄H₁₂ClNO
• MW: 125.597180366516
• CID: 2831250
• PubChem ID: 17829299
• Update Time: 2025-10-28

2-(ethylamino)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(ethylamino)ethan-1-ol hydrochloride
• ETHYL ETHANOLAMINE HYDROCHLORIDE
• 54472-61-6
• Z1258992395
• 2-(ethylamino)ethan-1-olhydrochloride
• EN300-74448
• 837-784-6
• 2-(ethylamino)ethanol;hydrochloride
• 2-(Ethylamino)ethan-1-ol--hydrogen chloride (1/1)
• DTXSID90591159

• Inchi： 1S/C4H11NO.ClH/c1-2-5-3-4-6;/h5-6H,2-4H2,1H3;1H
• InChI Key： GPOMTENHXXIXEG-UHFFFAOYSA-N
• SMILES： Cl.OCCNCC

Computed Properties

• Exact Mass: 125.0607417Da
• Monoisotopic Mass: 125.0607417Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 23.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-(ethylamino)ethan-1-ol hydrochloride

Introduction to 2-(ethylamino)ethan-1-ol hydrochloride (CAS No. 54472-61-6)

2-(ethylamino)ethan-1-ol hydrochloride, identified by its Chemical Abstracts Service (CAS) number 54472-61-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, also known as ethylamino ethanol hydrochloride, has garnered attention due to its versatile structural features and potential applications in medicinal chemistry. As a derivative of ethanol with an ethylamino substituent, it exhibits unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The hydrochloride salt form of 2-(ethylamino)ethan-1-ol enhances its solubility in aqueous solutions, making it particularly useful in formulations requiring water-based solvents. This property is critical in pharmaceutical applications where bioavailability and drug delivery efficiency are paramount. The compound's ability to act as a chiral building block or a ligand in catalytic systems has been explored in recent research, demonstrating its potential beyond simple solvent or reagent roles.

In the context of modern drug discovery, 2-(ethylamino)ethan-1-ol hydrochloride has been investigated for its role in the development of novel therapeutic agents. Its structural motif, featuring both an amine and an alcohol group, allows for diverse functionalization strategies. This flexibility has led to studies exploring its utility as a precursor in the synthesis of kinase inhibitors, which are increasingly important in treating cancers and inflammatory diseases. The compound's ability to mimic natural amino acid sequences has also sparked interest in its potential as a substrate for enzyme inhibition studies.

Recent advancements in computational chemistry have enabled more precise predictions of the interactions between 2-(ethylamino)ethan-1-ol hydrochloride and biological targets. Molecular docking simulations have shown that this compound can effectively bind to specific pockets on enzymes and receptors, suggesting its suitability for designing small-molecule drugs. For instance, researchers have hypothesized that modifications to the ethylamino group could enhance binding affinity while maintaining solubility, leading to more potent and selective therapeutic agents.

The synthesis of 2-(ethylamino)ethan-1-ol hydrochloride involves well-established organic reactions, including nucleophilic substitution and acid-base neutralization. The process typically begins with the reaction of ethylene oxide with ammonia followed by ethylation and salt formation. These synthetic routes highlight the compound's accessibility, which is crucial for both academic research and industrial-scale production. Recent improvements in green chemistry principles have also influenced the development of more sustainable synthetic pathways, reducing waste and energy consumption without compromising yield or purity.

The pharmacological profile of 2-(ethylamino)ethan-1-ol hydrochloride is still under active investigation, but preliminary data suggest promising applications in central nervous system (CNS) disorders. Its structural similarity to certain neurotransmitter analogs makes it a candidate for modulating neural activity. Additionally, its interaction with cytochrome P450 enzymes has been studied to assess potential metabolic pathways and drug-drug interactions. Such information is vital for ensuring safety and efficacy when developing new medications.

In conclusion, 2-(ethylamino)ethan-1-ol hydrochloride (CAS No. 54472-61-6) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features, combined with its favorable physicochemical properties, position it as a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new possibilities for this compound, its role in advancing therapeutic strategies is likely to expand significantly.